Cas no 134055-71-3 ((2S)-2-amino-4-ethylhexanoic acid)

• Product Name: (2S)-2-amino-4-ethylhexanoic acid
• CAS No: 134055-71-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD16858020
• CID: 3710938
• PubChem ID: 14841528
• Update Time: 2025-06-08

(2S)-2-amino-4-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, 4-ethyl-
• 4-Ethyl-L-norleucine
• (S)-2-Amino-4-ethylhexanoic acid
• (2S)-2-amino-4-ethylhexanoic acid
• SCHEMBL18229135
• 134055-71-3
• EN300-1297921
• AKOS012010913
• D75789
• CS-0096887

• MDL： MFCD16858020
• Inchi： 1S/C8H17NO2/c1-3-6(4-2)5-7(9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： FNTZSUXNNTXOEI-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC(CC)CC)N

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-ethylhexanoic acid

Recent Advances in the Study of (2S)-2-amino-4-ethylhexanoic acid (CAS: 134055-71-3) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-amino-4-ethylhexanoic acid (CAS: 134055-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative is being investigated for its potential applications in drug development, particularly in the modulation of metabolic pathways and enzyme inhibition. Recent studies have focused on its unique structural properties, which allow it to interact with specific biological targets, making it a promising candidate for therapeutic interventions.

One of the key areas of research involves the synthesis and optimization of (2S)-2-amino-4-ethylhexanoic acid for improved bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the ethylhexanoic side chain could enhance the compound's binding affinity to gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in neurological disorders. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

Another significant development is the exploration of (2S)-2-amino-4-ethylhexanoic acid as a building block for peptide-based therapeutics. Researchers have reported its incorporation into peptide sequences to improve stability and pharmacokinetic properties. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its use in the design of novel antimicrobial peptides, which exhibited enhanced activity against drug-resistant bacterial strains. This underscores the compound's versatility and potential in addressing global health challenges.

In addition to its therapeutic potential, (2S)-2-amino-4-ethylhexanoic acid is also being studied for its role in metabolic engineering. A 2024 study in Metabolic Engineering demonstrated its utility as a precursor for the biosynthesis of valuable secondary metabolites in engineered microbial systems. This approach could pave the way for more sustainable and cost-effective production of complex pharmaceuticals, aligning with the growing emphasis on green chemistry in the industry.

Despite these promising advancements, challenges remain in the clinical translation of (2S)-2-amino-4-ethylhexanoic acid-based therapies. Issues such as scalability, toxicity profiles, and regulatory hurdles need to be addressed through collaborative efforts between academia and industry. Ongoing research is expected to provide deeper insights into these aspects, ultimately facilitating the transition from bench to bedside.

In conclusion, (2S)-2-amino-4-ethylhexanoic acid (CAS: 134055-71-3) represents a compelling area of research with broad implications for drug discovery and development. Its unique chemical properties and diverse applications highlight its potential to address unmet medical needs. Future studies should focus on optimizing its pharmacological profile and exploring novel therapeutic avenues to fully realize its potential.